Cas no 303150-04-1 (2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione)

2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione structure
303150-04-1 structure
Product name:2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione
CAS No:303150-04-1
MF:C19H20ClF3N4O4
MW:460.834713935852
CID:5747389
PubChem ID:9581794

2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione
    • 303150-04-1
    • 2-[(E)-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-oxoethoxy]iminomethyl]cyclohexane-1,3-dione
    • 2,6-dioxocyclohexanecarbaldehyde O-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-oxoethyl)oxime
    • AKOS005077268
    • 11F-927
    • Inchi: 1S/C19H20ClF3N4O4/c20-14-8-12(19(21,22)23)9-24-18(14)27-6-4-26(5-7-27)17(30)11-31-25-10-13-15(28)2-1-3-16(13)29/h8-10,13H,1-7,11H2/b25-10+
    • InChI Key: LNTYJINMDHUCGQ-KIBLKLHPSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C(CO/N=C/C2C(CCCC2=O)=O)=O)CC1

Computed Properties

  • Exact Mass: 460.1125173g/mol
  • Monoisotopic Mass: 460.1125173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų
  • XLogP3: 2.2

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.